Cas no 2091292-62-3 (N-(5-bromothiophen-2-yl)(cyano)methyl-N-methylacetamide)

• Product Name: N-(5-bromothiophen-2-yl)(cyano)methyl-N-methylacetamide
• CAS No: 2091292-62-3
• MF: C₉H₉BrN₂OS
• MW: 273.149559736252
• CID: 5212840
• Update Time: 2025-05-26

N-(5-bromothiophen-2-yl)(cyano)methyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(5-bromo-2-thienyl)cyanomethyl]-N-methyl-
• N-(5-bromothiophen-2-yl)(cyano)methyl-N-methylacetamide

• Inchi： 1S/C9H9BrN2OS/c1-6(13)12(2)7(5-11)8-3-4-9(10)14-8/h3-4,7H,1-2H3
• InChI Key： NIZVCBQQGNIHLW-UHFFFAOYSA-N
• SMILES： C(N(C(C1SC(Br)=CC=1)C#N)C)(=O)C

Additional information on N-(5-bromothiophen-2-yl)(cyano)methyl-N-methylacetamide

Comprehensive Overview of N-(5-bromothiophen-2-yl)(cyano)methyl-N-methylacetamide (CAS No. 2091292-62-3)

N-(5-bromothiophen-2-yl)(cyano)methyl-N-methylacetamide (CAS No. 2091292-62-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique bromothiophene and cyano functional groups, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, which includes a methylacetamide moiety, enhances its reactivity and makes it a valuable building block for researchers.

The growing interest in N-(5-bromothiophen-2-yl)(cyano)methyl-N-methylacetamide is driven by its potential applications in drug discovery. Recent studies highlight its role in the development of kinase inhibitors and other bioactive molecules. For instance, the bromothiophene fragment is often utilized in the design of compounds targeting inflammatory diseases and cancer. Additionally, the cyano group contributes to the compound's ability to form hydrogen bonds, a critical feature for enhancing binding affinity in drug-receptor interactions.

In the realm of material science, CAS No. 2091292-62-3 is explored for its utility in organic electronics. The thiophene ring, a common motif in conductive polymers, combined with the cyano group, offers tunable electronic properties. This makes the compound a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers are particularly interested in its potential to improve the efficiency and stability of these technologies, addressing current limitations in renewable energy solutions.

From a synthetic chemistry perspective, N-(5-bromothiophen-2-yl)(cyano)methyl-N-methylacetamide is valued for its modularity. The presence of both bromo and cyano substituents allows for diverse functionalization strategies, enabling the creation of complex molecular architectures. This flexibility aligns with the increasing demand for custom synthesis and high-value intermediates in the pharmaceutical and specialty chemicals industries.

Environmental and safety considerations are also paramount when working with CAS No. 2091292-62-3. While the compound is not classified as hazardous under standard regulations, proper handling protocols should be followed to ensure workplace safety. Researchers are encouraged to explore green chemistry approaches, such as catalytic methods, to minimize waste and improve sustainability in its synthesis and applications.

The commercial availability of N-(5-bromothiophen-2-yl)(cyano)methyl-N-methylacetamide has expanded in recent years, driven by its rising demand in academic and industrial research. Suppliers often provide detailed technical data sheets and analytical certificates to support quality assurance. For those seeking bulk quantities or custom synthesis services, it is advisable to collaborate with reputable manufacturers to ensure consistency and purity.

Looking ahead, the compound's potential is further amplified by advancements in computational chemistry and AI-driven drug design. Virtual screening and molecular modeling techniques are being employed to predict its interactions with biological targets, accelerating the discovery of novel therapeutics. This intersection of chemistry and technology underscores the importance of CAS No. 2091292-62-3 in modern scientific innovation.

In summary, N-(5-bromothiophen-2-yl)(cyano)methyl-N-methylacetamide represents a multifaceted compound with broad applicability across multiple disciplines. Its unique structural features, combined with its synthetic versatility, make it a cornerstone in the development of next-generation pharmaceuticals and materials. As research continues to uncover new uses for this molecule, its significance in both academic and industrial settings is expected to grow exponentially.